2-chloro-N-[3-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]nicotinamide

• Molecular Formula: C20H14ClN3O3
• Molecular Weight: 379.8 g/mol
• IUPAC Name: 2-chloro-N-[3-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H14ClN3O3/c1-26-14-7-8-17-16(11-14)24-20(27-17)12-4-2-5-13(10-12)23-19(25)15-6-3-9-22-18(15)21/h2-11H,1H3,(H,23,25)
• InChI Key: JNUKLDSMVXWPCG-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)NC(=O)C4=C(N=CC=C4)Cl

Description

2-chloro-N-[3-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]nicotinamide is a chemical compound that has gained attention in scientific research due to its potential application in various fields. This compound has been synthesized by different methods and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of 2-chloro-N-[3-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]nicotinamide involves the inhibition of various enzymes and pathways. It has been found to inhibit the activity of histone deacetylases, which play a role in cancer cell growth and survival. It also inhibits the activity of poly(ADP-ribose) polymerase, which is involved in DNA repair. Additionally, it has been shown to activate the Nrf2/ARE pathway, which is involved in the cellular response to oxidative stress.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-N-[3-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]nicotinamide have been studied in various in vitro and in vivo models. In cancer cells, it has been found to induce apoptosis and inhibit cell proliferation. In neurons, it has been shown to protect against oxidative stress-induced damage. Additionally, it has been found to improve insulin sensitivity and reduce inflammation in animal models of diabetes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-[3-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]nicotinamide in lab experiments include its ability to inhibit various enzymes and pathways, its potential application in cancer research and neuroprotection, and its fluorescent properties for imaging studies. However, its limitations include its potential toxicity and the need for further studies to determine its efficacy and safety in humans.

Future Directions

There are several future directions for the research of 2-chloro-N-[3-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]nicotinamide. These include further studies on its mechanism of action and potential application in cancer research and neuroprotection. Additionally, its fluorescent properties could be further explored for imaging studies in various diseases. Further studies are also needed to determine its safety and efficacy in humans. Finally, the synthesis of analogs of this compound could lead to the development of more potent and selective inhibitors of various enzymes and pathways.

Synthesis Methods

The synthesis of 2-chloro-N-[3-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]nicotinamide has been reported by several researchers. One of the methods involves the reaction of 2-chloronicotinic acid with 5-methoxy-2-aminobenzoxazole in the presence of thionyl chloride. The resulting product is then reacted with 3-aminophenylboronic acid in the presence of palladium acetate, triphenylphosphine, and potassium carbonate to yield the final product.

Scientific Research Applications

2-chloro-N-[3-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]nicotinamide has been studied for its potential application in various fields, including cancer research, neuroprotection, and as a fluorescent probe for imaging studies. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis. In neuroprotection, it has been shown to protect neurons from oxidative stress-induced damage. As a fluorescent probe, it has been used to image amyloid-beta plaques in Alzheimer's disease.